Cas no 3228-31-7 (2,3,3-Pentanetricarboxylicacid, 5-cyano-, 2,3,3-triethyl ester)
3228-31-7 structure
Product Name:2,3,3-Pentanetricarboxylicacid, 5-cyano-, 2,3,3-triethyl ester
CAS No:3228-31-7
MF:C15H23NO6
MW:313.34622502327
CID:319429
PubChem ID:252154
Update Time:2025-04-19
2,3,3-Pentanetricarboxylicacid, 5-cyano-, 2,3,3-triethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2,3,3-Pentanetricarboxylicacid, 5-cyano-, 2,3,3-triethyl ester
- triethyl 4-cyano-1-methylbutane-1,2,2-tricarboxylate
- 5-cyano-pentane-2,3,3-tricarboxylic acid triethyl ester
- 5-Cyan-pentan-2,3,3-tricarbonsaeure-triaethylester
- Triethyl 5-cyano-2,3,3-pentanetricarboxylate
- NSC 73487
- 2,3,3-Triethyl 5-cyano-2,3,3-pentanetricarboxylate
- NSC73487
- triethyl 4-cyano-1-methyl-butane-1,2,2-tricarboxylate
- NSC-73487
- Triethyl 1-cyano-3,3,4-pentanetricarboxylate
- 3228-31-7
- SIMLAXQBSRSEKJ-UHFFFAOYSA-N
- DTXSID101228711
- AKOS024332316
- 5-Cyano-2,3,3-pentanetricarboxylic acid, triethyl ester
-
- Inchi: 1S/C15H23NO6/c1-5-20-12(17)11(4)15(9-8-10-16,13(18)21-6-2)14(19)22-7-3/h11H,5-9H2,1-4H3
- InChI Key: SIMLAXQBSRSEKJ-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C(=O)OCC)(CCC#N)C(C(=O)OCC)C)=O
Computed Properties
- Exact Mass: 313.15300
- Monoisotopic Mass: 313.15253745g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 12
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 103Ų
Experimental Properties
- PSA: 102.69000
- LogP: 1.60198
2,3,3-Pentanetricarboxylicacid, 5-cyano-, 2,3,3-triethyl ester Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2,3,3-Pentanetricarboxylicacid, 5-cyano-, 2,3,3-triethyl ester Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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